Cas no 1160574-35-5 (5-Chloro-2,3-dibromobenzonitrile)

• Product Name: 5-Chloro-2,3-dibromobenzonitrile
• CAS No: 1160574-35-5
• MF: C₇H₂Br₂ClN
• MW: 295.35847902298
• MDL: MFCD11846070
• CID: 4574275
• Update Time: 2025-10-20

5-Chloro-2,3-dibromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-5-chlorobenzonitrile
• Benzonitrile, 2,3-dibromo-5-chloro-
• 5-Chloro-2,3-dibromobenzonitrile

• MDL： MFCD11846070
• Inchi： 1S/C7H2Br2ClN/c8-6-2-5(10)1-4(3-11)7(6)9/h1-2H
• InChI Key： NFSRXOMDFNYZSW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Cl)=CC(Br)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Additional information on 5-Chloro-2,3-dibromobenzonitrile

Research Briefing on 5-Chloro-2,3-dibromobenzonitrile (CAS: 1160574-35-5) in Chemical Biology and Pharmaceutical Applications

5-Chloro-2,3-dibromobenzonitrile (CAS: 1160574-35-5) is a halogenated benzonitrile derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its chloro- and bromo-substitutions on the benzene ring, serves as a versatile intermediate in organic synthesis and drug discovery. Recent studies have explored its utility in the development of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-Chloro-2,3-dibromobenzonitrile as a key precursor in the synthesis of small-molecule inhibitors targeting bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited significant activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity toward mammalian cells. The findings highlight its potential as a scaffold for addressing antibiotic resistance, a critical challenge in modern medicine.

Another notable application of 5-Chloro-2,3-dibromobenzonitrile lies in its use as a building block for agrochemicals. A 2022 patent (WO2022156789) disclosed its incorporation into novel herbicides with improved selectivity and environmental safety profiles. The patent emphasized the compound's ability to undergo further functionalization, enabling the tuning of physicochemical properties to enhance herbicidal efficacy while reducing non-target effects.

From a mechanistic perspective, recent computational studies have shed light on the electronic and steric effects conferred by the chloro and bromo substituents in 5-Chloro-2,3-dibromobenzonitrile. Density functional theory (DFT) calculations revealed that these substituents significantly influence the compound's reactivity in nucleophilic aromatic substitution reactions, making it a valuable tool for designing covalent inhibitors in drug discovery. This insight was further validated by experimental data in a 2023 ACS Chemical Biology paper, which reported its use in developing irreversible kinase inhibitors.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 5-Chloro-2,3-dibromobenzonitrile. A 2023 study in Organic Process Research & Development addressed this issue by optimizing its synthesis via a one-pot halogenation-cyanation sequence, achieving a 78% yield with high purity (>99%). This advancement is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 5-Chloro-2,3-dibromobenzonitrile (CAS: 1160574-35-5) represents a multifaceted compound with growing importance in chemical biology and pharmaceutical research. Its applications span from antimicrobial drug development to agrochemical design, supported by both experimental and computational studies. Future research directions may focus on expanding its utility in targeted covalent drug discovery and exploring its potential in other therapeutic areas, such as neurodegenerative diseases.